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Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257

A detailed examination of the performance, mechanisms, and applications of two prominent
organophosphorus flame retardants, Dimethyl propylphosphonate (DMPP) and Dimethyl
methylphosphonate (DMMP), reveals nuances in their efficacy and suitability for various
polymer systems. While both compounds operate through similar flame-retarding pathways,
differences in their chemical structure influence their thermal stability and interaction with
polymer matrices, leading to variations in performance metrics such as Limiting Oxygen Index
(LOI), UL-94 classification, and heat release rates.

Dimethyl propylphosphonate (DMPP) and Dimethyl methylphosphonate (DMMP) are
organophosphorus compounds utilized as flame retardants in a range of polymeric materials,
including polyurethane foams and epoxy resins. Their primary function is to inhibit or suppress
combustion through a combination of gas-phase and condensed-phase mechanisms. In the
gas phase, they release phosphorus-containing radicals that scavenge flame-propagating He
and OHe radicals. In the condensed phase, they promote the formation of a protective char
layer that insulates the underlying material from heat and reduces the release of flammable
volatiles.[1][2]

Chemical and Physical Properties

A fundamental comparison of the two phosphonates begins with their chemical structure and
physical properties.
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Dimethyl Dimethyl

Property propylphosphonate methylphosphonate
(DMPP) (DMMP)

Chemical Formula CsH1303P CsHo0sP

Molecular Weight 152.13 g/mol 124.08 g/mol

Phosphorus Content ~20.3% ~25%][2]

Appearance Colorless liquid Colorless liquid

Boiling Point 85 °C (at 6 Torr) 181 °C

Note: Data for DMPP is limited. Boiling point is provided at reduced pressure.

Synthesis of Dialkyl Phosphonates

Both DMPP and DMMP can be synthesized via the Michaelis-Arbuzov reaction. This reaction
involves the treatment of a trialkyl phosphite with an alkyl halide. For the synthesis of DMMP,
trimethyl phosphite is reacted with a methyl halide. Similarly, DMPP synthesis would involve the
reaction of a suitable phosphite with a propyl halide.
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Diagram 1: General synthesis pathway for DMMP and DMPP via the Michaelis-Arbuzov
reaction.

Comparative Flame Retardant Performance

The efficacy of a flame retardant is typically evaluated using a suite of standardized tests,
including the Limiting Oxygen Index (LOI), the UL-94 vertical burn test, and cone calorimetry.
While extensive data is available for DMMP, detailed experimental results for DMPP are less
common in the public domain.

Limiting Oxygen Index (LOI)

The LOI test measures the minimum oxygen concentration in an oxygen/nitrogen mixture
required to sustain combustion of a material.[3][4] Higher LOI values indicate better flame
retardancy.
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Polymer System Flame Retardant Loading (%) LOI (%)
Rigid Polyurethane

None 0 18.1
Foam (RPUF)
RPUF DMMP 8 27.6
RPUF with Bio-Polyol ~ DMPP 20 (phr) >21.0
Fiber Reinforced

DMMP 10 30.4[5]

Plastic (FRP)

Data for DMPP in RPUF is from a study where it was used as an additive flame retardant.[6]
Data for DMMP in RPUF is from a study with nano-silica.[2]

UL-94 Vertical Burn Test

The UL-94 test classifies materials based on their burning behavior after being subjected to a
flame. The classifications, from least to most flame retardant, are HB, V-2, V-1, and V-0.[7][8]

Polymer System Flame Retardant Loading (%) UL-94 Rating

Waterborne
Polyurethane (WPU)

None 0 Not Rated

WPU DMMP 8 V-0[2]

Specific UL-94 data for DMPP was not available in the searched literature.

Cone Calorimetry

Cone calorimetry is a bench-scale test that measures various fire-related properties, such as
the heat release rate (HRR), peak heat release rate (pHRR), and total heat release (THR),
providing a comprehensive assessment of a material's fire behavior.

Performance of DMMP in Waterborne Polyurethane (WPU): A study on WPU with 8% DMMP
and modified nano-silica showed a significant reduction in fire hazards.[]

e pHRR: Decreased by 29.1% compared to pure WPU.[2]
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e THR: Reduced by 6.8% compared to pure WPU.[2]

Performance of DMPP in Rigid Polyurethane Foam (RPUF): In a study on bio-based RPUF, the
addition of DMPP influenced the thermal degradation and flammability. While specific cone
calorimetry data was not detailed in the abstract, the study noted changes in the heat release

rate for systems containing DMPP.[9]

Experimental Protocols

A summary of the standard experimental protocols used to evaluate the flame retardancy of
these compounds is provided below.
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Diagram 2: Simplified workflows for key flame retardancy tests.

Mechanism of Action

The flame retardant mechanism of both DMPP and DMMP involves a dual-phase action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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